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Compound of Interest

Compound Name: 2-Acetamidobenzoyl chloride

Cat. No.: B15201398 Get Quote

CAS Number: 64180-31-0

This technical guide provides a comprehensive overview of 2-Acetamidobenzoyl chloride, a

key chemical intermediate. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its synthesis, properties, and applications.

Chemical Properties and Data
2-Acetamidobenzoyl chloride, also known as N-acetylanthranilic acid chloride, is a reactive

acyl chloride derivative of 2-acetamidobenzoic acid. Its chemical structure and key properties

are summarized below.

Property Value

CAS Number 64180-31-0[1]

Molecular Formula C₉H₈ClNO₂[1]

Molecular Weight 197.62 g/mol [1]

IUPAC Name 2-acetamidobenzoyl chloride[1]

Synonyms
N-acetylanthranilic acid chloride, o-

acetamidobenzoyl chloride[1]
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Synthesis of 2-Acetamidobenzoyl Chloride
The primary method for the synthesis of 2-Acetamidobenzoyl chloride is the reaction of 2-

acetamidobenzoic acid with a chlorinating agent, most commonly thionyl chloride (SOCl₂). This

reaction proceeds via a nucleophilic acyl substitution mechanism.

General Experimental Protocol
This protocol is a generalized procedure based on common methods for the synthesis of acyl

chlorides from carboxylic acids.

Materials:

2-acetamidobenzoic acid

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM) or other inert solvent (e.g., toluene)

Dry glassware

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

In a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under

an inert atmosphere (e.g., nitrogen or argon), suspend 2-acetamidobenzoic acid in an

excess of thionyl chloride or in an anhydrous solvent such as dichloromethane.

The reaction mixture is then heated to reflux. The progress of the reaction can be monitored

by observing the cessation of gas evolution (HCl and SO₂).[2]

After the reaction is complete, the excess thionyl chloride and solvent are removed under

reduced pressure using a rotary evaporator.[3][4]
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The crude 2-Acetamidobenzoyl chloride is typically obtained as a solid or oil and can be

used directly in subsequent reactions or purified further.

Purification: Purification can be achieved by recrystallization from a suitable dry, non-polar

solvent or by vacuum distillation, though care must be taken to avoid decomposition.

Spectroscopic Data
The structural confirmation of 2-Acetamidobenzoyl chloride relies on various spectroscopic

techniques. While a specific complete dataset for this compound is not readily available in

public databases, the expected spectral characteristics are outlined below based on the

analysis of similar structures.

Spectroscopic Data Expected Characteristics

¹H NMR

Aromatic protons (multiplets), acetyl methyl

protons (singlet), and amide proton (broad

singlet).

¹³C NMR

Carbonyl carbon of the acyl chloride, carbonyl

carbon of the amide, aromatic carbons, and the

acetyl methyl carbon.

FTIR (cm⁻¹)

Strong C=O stretching band for the acyl chloride

(typically ~1780-1815 cm⁻¹), another C=O

stretching band for the amide (around 1660-

1680 cm⁻¹), and N-H stretching vibrations.

Mass Spectrometry (m/z)

A molecular ion peak corresponding to the

molecular weight, and characteristic

fragmentation patterns including the loss of the

chlorine atom and the acyl group.

Chemical Reactivity and Applications in Drug
Development
As an acyl chloride, 2-Acetamidobenzoyl chloride is a reactive electrophile that readily

undergoes nucleophilic acyl substitution reactions. This reactivity makes it a valuable
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intermediate in organic synthesis, particularly in the pharmaceutical industry.

Reactions with Nucleophiles
2-Acetamidobenzoyl chloride reacts with a variety of nucleophiles, such as amines, alcohols,

and water, to form amides, esters, and carboxylic acids, respectively. These reactions are

typically rapid and highly exothermic.

Experimental Workflow: Amide Formation
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Caption: Workflow for the synthesis of amides from 2-Acetamidobenzoyl chloride.

Role as a Pharmaceutical Intermediate
Acyl chlorides are fundamental building blocks in the synthesis of a wide range of active

pharmaceutical ingredients (APIs).[5][6][7] 2-Acetamidobenzoyl chloride can be utilized to

introduce the 2-acetamidobenzoyl moiety into a larger molecule, which may be a critical step in

the synthesis of various therapeutic agents. The acetamido group can influence the

pharmacological properties of the final compound, such as its binding affinity to biological

targets and its metabolic stability.

Logical Relationship: From Intermediate to API
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Caption: Role of 2-Acetamidobenzoyl chloride in a synthetic pathway to an API.
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Safety and Handling
Acyl chlorides, including 2-Acetamidobenzoyl chloride, are corrosive and moisture-sensitive

compounds. They react with water to release hydrochloric acid, which is also corrosive and

toxic. Therefore, appropriate safety precautions must be taken when handling this chemical.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Handling: Handle in a well-ventilated fume hood to avoid inhalation of vapors.

Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere to

prevent decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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